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Compound of Interest

Compound Name: Pyridine-2-carboxylic anhydride

Cat. No.: B102562

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of pyridine-2-carboxylic anhydride, a key reagent and intermediate in organic synthesis and
drug development. This document is intended to serve as a valuable resource for researchers
by summarizing key data, providing detailed experimental protocols, and illustrating important
chemical processes.

Core Properties of Pyridine-2-carboxylic Anhydride

Pyridine-2-carboxylic anhydride, also known as picolinic anhydride, is the symmetrical
anhydride of pyridine-2-carboxylic acid (picolinic acid). Its reactivity is primarily dictated by the
two electrophilic carbonyl carbons, making it an effective acylating agent. The presence of the
pyridine ring influences its solubility, stability, and reactivity profile.

Physical and Chemical Properties

While extensive quantitative data for pyridine-2-carboxylic anhydride is not readily available
in the literature, its properties can be inferred from its structure and the known characteristics of
its parent compound, picolinic acid.
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Property Value Source/Reference
Molecular Formula C12HsN20s3 --INVALID-LINK--
Molecular Weight 228.20 g/mol --INVALID-LINK--
Appearance White. to off-white solid Genere.ll knowledge of
(predicted) anhydrides

Melting Point 124 °C --INVALID-LINK--
Boiling Point 412.3 £ 20.0 °C (Predicted) --INVALID-LINK--
Density 1.317 + 0.06 g/cm3 (Predicted)  --INVALID-LINK--

Solubility Profile

The solubility of pyridine-2-carboxylic anhydride is a critical parameter for its use in various
reaction systems. Due to its polar nature, stemming from the pyridine ring and carbonyl groups,
it is expected to be soluble in a range of polar organic solvents. However, its reactivity with
protic solvents, particularly water and alcohols, must be considered.

Qualitative Solubility Data

The following table summarizes the predicted qualitative solubility of pyridine-2-carboxylic
anhydride in common laboratory solvents. These predictions are based on the known solubility
of picolinic acid and the general solubility of organic anhydrides.
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Solvent

Predicted Solubility

Rationale

Water

Soluble (with hydrolysis)

The parent picolinic acid is
moderately soluble in water[1].
The anhydride is expected to
be soluble but will readily
hydrolyze to form two

equivalents of picolinic acid.

Methanol/Ethanol

Soluble (with reaction)

Picolinic acid is soluble in
alcohols[1]. The anhydride will
likely dissolve but will react to
form the corresponding methyl

or ethyl ester of picolinic acid.

Acetone

Soluble

A polar aprotic solvent, likely to
be a good solvent for the
anhydride without significant
reaction under neutral

conditions.

Acetonitrile

Soluble

A polar aprotic solvent,
suitable for reactions where
the anhydride needs to be in

solution.

Dichloromethane (DCM)

Soluble

A common aprotic solvent for

acylation reactions.

Tetrahydrofuran (THF)

Soluble

A polar aprotic ether that is a
common solvent for organic

reactions.

N,N-Dimethylformamide (DMF)

Soluble

A highly polar aprotic solvent,
likely to dissolve the

anhydride.

Dimethyl Sulfoxide (DMSO)

Soluble

A highly polar aprotic solvent,
likely to be a good solvent for

the anhydride.
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A nonpolar solvent, less likely
Toluene Sparingly Soluble to Insoluble to effectively dissolve the polar

anhydride.

A nonpolar solvent, unlikely to
Hexanes Insoluble ) ,
dissolve the anhydride.

Stability and Reactivity

The stability of pyridine-2-carboxylic anhydride is largely determined by its susceptibility to
nucleophilic attack, particularly hydrolysis. Understanding its degradation pathways is crucial
for its proper handling, storage, and use in synthesis.

Hydrolysis

The primary degradation pathway for pyridine-2-carboxylic anhydride is hydrolysis, which is
the reaction with water to form two molecules of pyridine-2-carboxylic acid. This reaction is
typically catalyzed by both acid and base. The presence of pyridine as a catalyst in the
hydrolysis of other anhydrides is well-documented, suggesting that the product, picolinic acid,
could potentially catalyze its own formation from the anhydride in the presence of water.[2]

The general mechanism for the hydrolysis of an acid anhydride involves the nucleophilic attack
of a water molecule on one of the carbonyl carbons, followed by the departure of a carboxylate
leaving group.[3][4]

Degradation Pathway: Hydrolysis
The following diagram illustrates the hydrolysis of pyridine-2-carboxylic anhydride.
Hydrolysis of Pyridine-2-carboxylic Anhydride

Reactivity with Other Nucleophiles

Pyridine-2-carboxylic anhydride is a versatile acylating agent and will react with a variety of
nucleophiles.

¢ Alcohols: Reacts with alcohols to form esters of picolinic acid.
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e Amines: Reacts with primary and secondary amines to form amides.[5]
e Thiols: Reacts with thiols to form thioesters.

The reactivity follows the general principles of nucleophilic acyl substitution. The pyridine
nitrogen can act as an internal base, potentially influencing the reaction rate and mechanism.

Experimental Protocols
Synthesis of Pyridine-2-carboxylic Anhydride

A common method for the synthesis of symmetrical anhydrides is the dehydration of the
corresponding carboxylic acid using a dehydrating agent. While a specific, detailed protocol for
pyridine-2-carboxylic anhydride is not widely published, a general procedure can be adapted
from methods used for other carboxylic acid anhydrides. One such method involves the use of
a coupling agent like dicyclohexylcarbodiimide (DCC) or a more reactive dehydrating agent.

Disclaimer: This is a generalized protocol and should be adapted and optimized for specific
laboratory conditions. Appropriate safety precautions must be taken when handling all
chemicals.

Materials:

Pyridine-2-carboxylic acid (picolinic acid)

Dicyclohexylcarbodiimide (DCC) or other suitable dehydrating agent

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Anhydrous sodium sulfate

Filtration apparatus

Rotary evaporator
Procedure:

o Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon
or nitrogen), dissolve pyridine-2-carboxylic acid (2 equivalents) in anhydrous
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dichloromethane.

» Addition of Dehydrating Agent: To the stirred solution, add dicyclohexylcarbodiimide (1
equivalent) portion-wise at 0 °C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
The formation of a white precipitate of dicyclohexylurea (DCU) will be observed.

o Workup: a. Filter the reaction mixture to remove the precipitated DCU. b. Wash the filtrate
with a small amount of cold water to remove any unreacted DCC (this step must be
performed quickly to minimize hydrolysis of the anhydride). c. Dry the organic layer over
anhydrous sodium sulfate. d. Filter to remove the drying agent.

 Purification: a. Remove the solvent under reduced pressure using a rotary evaporator. b. The
crude product can be purified by recrystallization from a suitable solvent system (e.g., a
mixture of a polar and non-polar solvent).

The synthesis workflow is depicted in the following diagram:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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